Cas no 775334-11-7 (1-Chloro-2-fluoro-4-methoxymethoxy-benzene)

• Product Name: 1-Chloro-2-fluoro-4-methoxymethoxy-benzene
• CAS No: 775334-11-7
• MF: C₈H₈ClFO₂
• MW: 190.599325180054
• CID: 4658851
• PubChem ID: 58934904
• Update Time: 2025-05-20

1-Chloro-2-fluoro-4-methoxymethoxy-benzene Chemical and Physical Properties

Names and Identifiers

• EN300-154473
• 775334-11-7
• 1-chloro-2-fluoro-4-(methoxymethoxy)benzene
• SCHEMBL320903
• 1-Chloro-2-fluoro-4-methoxymethoxy-benzene
• AKOS021024514

• Inchi： 1S/C8H8ClFO2/c1-11-5-12-6-2-3-7(9)8(10)4-6/h2-4H,5H2,1H3
• InChI Key： UYGKADZIQNEDID-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)OCOC

Computed Properties

• Exact Mass: 190.0196853g/mol
• Monoisotopic Mass: 190.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Chloro-2-fluoro-4-methoxymethoxy-benzene

Comprehensive Overview of 1-Chloro-2-fluoro-4-methoxymethoxy-benzene (CAS No. 775334-11-7): Properties, Applications, and Industry Insights

1-Chloro-2-fluoro-4-methoxymethoxy-benzene (CAS No. 775334-11-7) is a specialized aromatic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This halogenated benzene derivative, characterized by its chloro, fluoro, and methoxymethoxy functional groups, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₈H₈ClFO₂, and precise substitution pattern make it valuable for constructing complex molecules, particularly in drug discovery programs targeting selective bioactive agents.

The compound’s methoxymethoxy-protected phenol moiety is a key highlight, offering stability under acidic conditions while remaining deprotectable for further functionalization. Researchers frequently explore its reactivity in Suzuki-Miyaura cross-coupling and nucleophilic aromatic substitution reactions, addressing trending topics like "green chemistry alternatives for halogenated intermediates" or "fluorinated building blocks in CNS drug design." These applications align with industry demands for sustainable and efficient synthetic routes, as evidenced by rising searches for "fluorinated benzene derivatives in medicinal chemistry" and "protected phenol applications."

From a physicochemical perspective, 1-Chloro-2-fluoro-4-methoxymethoxy-benzene typically presents as a colorless to pale-yellow liquid with moderate volatility. Analytical techniques such as GC-MS and HPLC (frequently queried in quality control contexts) are employed to verify its purity, which is critical given its role in multi-step syntheses. The compound’s logP value (~2.3) suggests favorable lipid membrane permeability, explaining its utility in developing prodrugs—a hot topic in pharmaceutical forums discussing "improving drug bioavailability."

Innovative applications extend to material science, where its electron-withdrawing substituents contribute to designing organic semiconductors. This intersects with booming interest in "organic electronics" and "flexible OLED materials," making CAS 775334-11-7 relevant to cutting-edge R&D. Suppliers often highlight batch-to-batch consistency and scalability—top concerns for manufacturers searching "reliable halogenated benzene suppliers" or "custom synthesis of methoxymethoxy compounds."

Regulatory compliance remains straightforward for this non-controlled substance, though proper handling protocols are emphasized in SDS documentation. The absence of severe hazards positions it favorably compared to alternatives in searches like "low-toxicity fluorinated intermediates." As synthetic methodologies evolve (e.g., flow chemistry adaptations), 1-Chloro-2-fluoro-4-methoxymethoxy-benzene continues to attract attention for its balance of reactivity and safety—a recurring theme in modern process chemistry optimization discussions.